Cas no 2287268-34-0 (2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid)

• Product Name: 2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• CAS No: 2287268-34-0
• MF: C₁₄H₁₆ClNO₃
• MW: 281.734743118286
• CID: 6353782
• PubChem ID: 137945716
• Update Time: 2025-05-20

2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287268-34-0
• 2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid
• EN300-6761267
• 2-amino-2-[3-(4-chloro-3-methoxyphenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C14H16ClNO3/c1-19-10-4-8(2-3-9(10)15)13-5-14(6-13,7-13)11(16)12(17)18/h2-4,11H,5-7,16H2,1H3,(H,17,18)
• InChI Key： BDPZSDSVAVDUPE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1OC)C12CC(C(C(=O)O)N)(C1)C2

Computed Properties

• Exact Mass: 281.0818711g/mol
• Monoisotopic Mass: 281.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid

Comprehensive Overview of 2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-34-0)

2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid (CAS No. 2287268-34-0) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a bicyclo[1.1.1]pentane core, a motif increasingly utilized in pharmaceutical research due to its ability to improve metabolic stability and bioavailability. The presence of a 4-chloro-3-methoxyphenyl group and an amino acid moiety further enhances its potential as a versatile building block for drug design.

The compound's CAS No. 2287268-34-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking in chemical databases and literature. Its molecular structure combines rigidity from the bicyclic framework with functional groups that enable diverse interactions, making it a promising candidate for targeting enzymes and receptors. Recent studies highlight its relevance in the development of central nervous system (CNS) therapeutics, a hot topic in modern pharmacology due to the growing demand for treatments addressing neurodegenerative diseases.

In the context of AI-driven drug discovery, 2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid exemplifies how computational tools can optimize scaffold design. Researchers frequently search for "bicyclo[1.1.1]pentane derivatives" and "amino acid-based drug candidates," reflecting the compound's alignment with current trends. Its synthetic accessibility and structural novelty also make it a subject of interest in academic and industrial settings.

From a green chemistry perspective, the compound's potential for sustainable synthesis is under exploration. The incorporation of bioisosteres like the bicyclo[1.1.1]pentane group aligns with efforts to reduce toxicity and environmental impact—a priority for pharmaceutical companies responding to stricter regulations. Additionally, its physicochemical properties, such as logP and polar surface area, are frequently analyzed to predict drug-likeness, a key metric in early-stage research.

The growing popularity of fragment-based drug design has further elevated the importance of CAS No. 2287268-34-0. Fragments containing rigid hydrocarbon scaffolds are prized for their ability to lock bioactive conformations, a feature highlighted in recent publications. This compound's chloro and methoxy substituents also offer opportunities for structure-activity relationship (SAR) studies, addressing common queries like "how to modify phenyl groups for enhanced potency."

In summary, 2-Amino-2-[3-(4-chloro-3-methoxyphenyl)-1-bicyclo[1.1.1]pentanyl]acetic acid represents a convergence of innovation in medicinal chemistry and computational biology. Its multifaceted applications—from CNS drug development to sustainable synthesis—ensure its continued relevance in scientific discourse. As research progresses, this compound may unlock new pathways for addressing unmet medical needs, solidifying its place in the next generation of therapeutics.